Cas no 321974-22-5 (2-oxo-2H-1,3-benzoxathiol-5-yl 3-chlorobenzoate)

• Product Name: 2-oxo-2H-1,3-benzoxathiol-5-yl 3-chlorobenzoate
• CAS No: 321974-22-5
• MF: C₁₄H₇ClO₄S
• MW: 306.720981836319
• CID: 3070859
• PubChem ID: 716709
• Update Time: 2025-08-04

2-oxo-2H-1,3-benzoxathiol-5-yl 3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2H-1,3-benzoxathiol-5-yl 3-chlorobenzoate
• 3-Chloro-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester
• HMS1423F22
• 2-oxobenzo[d][1,3]oxathiol-5-yl 3-chlorobenzoate
• 2-OXO-1,3-BENZOXATHIOL-5-YL 3-CHLOROBENZOATE
• SR-01000474804
• Oprea1_462265
• CCG-306262
• AG-690/11384603
• SR-01000474804-1
• EU-0009386
• IFLab1_004004
• F0896-0336
• Oprea1_868963
• 321974-22-5
• 2-oxobenzo[d][1,3]oxathiol-5-yl3-chlorobenzoate
• AKOS000573498
• (2-oxo-1,3-benzoxathiol-5-yl) 3-chlorobenzoate

• MDL： MFCD00720616
• Inchi： 1S/C14H7ClO4S/c15-9-3-1-2-8(6-9)13(16)18-10-4-5-11-12(7-10)20-14(17)19-11/h1-7H
• InChI Key： NZSOXFWYRCOKPT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=O)OC1C=CC2=C(C=1)SC(=O)O2

Computed Properties

• Exact Mass: 305.9753576Da
• Monoisotopic Mass: 305.9753576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-oxo-2H-1,3-benzoxathiol-5-yl 3-chlorobenzoate

Introduction to 2-oxo-2H-1,3-benzoxathiol-5-yl 3-chlorobenzoate (CAS No. 321974-22-5)

2-oxo-2H-1,3-benzoxathiol-5-yl 3-chlorobenzoate, identified by its CAS number 321974-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxathiol class, a heterocyclic structure known for its diverse biological activities. The presence of both oxygen and sulfur atoms in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-oxo-2H-1,3-benzoxathiol features a five-membered ring containing both oxygen and sulfur atoms, which is flanked by a carbonyl group at the 2-position. This arrangement creates a reactive site that can interact with biological targets, such as enzymes and receptors. The benzoate moiety at the 5-position introduces additional functionality, enhancing the compound's potential for molecular recognition and binding affinity. The 3-chlorobenzoyl substituent further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological systems.

In recent years, there has been growing interest in heterocyclic compounds due to their widespread presence in bioactive natural products and synthetic drugs. The benzoxathiol scaffold has been particularly studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of benzoxathiol have shown promising results in inhibiting certain enzymes involved in cancer cell proliferation and metabolism. The compound CAS No. 321974-22-5, with its unique structural features, represents an important derivative that could potentially contribute to the development of novel therapeutic agents.

One of the most compelling aspects of 2-oxo-2H-1,3-benzoxathiol-5-yl 3-chlorobenzoate is its potential as a lead compound for drug design. Researchers have been exploring ways to optimize its pharmacological profile by modifying specific functional groups while maintaining its core scaffold. The chlorine atom at the 3-position of the benzoate group is particularly noteworthy, as it can serve as a handle for further chemical modifications through nucleophilic aromatic substitution or other reaction pathways. This flexibility allows chemists to tailor the compound's properties for specific biological targets.

The synthesis of CAS No. 321974-22-5 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce desired substituents efficiently. The synthesis process must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-oxo-2H-1,3-benzoxathiol-5-yl 3-chlorobenzoate and biological targets. These studies often involve docking simulations to predict binding affinities and identify key interaction points within target proteins or enzymes. By analyzing these interactions, researchers can gain insights into how the compound might modulate biological pathways and develop strategies for improving its efficacy.

The pharmacokinetic properties of this compound are also under investigation to assess its potential as a therapeutic agent. Factors such as solubility, stability, metabolic clearance rates, and distribution within biological systems are critical considerations in drug development. Preliminary studies suggest that modifications to the benzoate group could enhance solubility while maintaining bioactivity, making it more suitable for oral administration or other delivery methods.

In conclusion,CAS No 321974 -22 -5 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique benzoxathiol scaffold combined with functional groups like the benzoate moiety makes it a versatile building block for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this class of compounds,2 - oxo - 2H -1 ,3 - benzoxathiol -5 - yl 3 - chlorobenzoate is poised to play an important role in developing next-generation therapeutics.